Cas no 339106-23-9 (4-[(3-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl methyl sulfone)

• Product Name: 4-[(3-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl methyl sulfone
• CAS No: 339106-23-9
• MF: C₁₈H₁₆N₂O₃S₂
• MW: 372.461241722107
• CID: 5014475
• Update Time: 2023-08-25

4-[(3-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl methyl sulfone Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl methyl sulfone
• 5-methanesulfonyl-4-[(3-methoxyphenyl)sulfanyl]-2-phenylpyrimidine
• Bionet1_003194
• MLS001166066
• HMS577L16
• HMS2877G21
• SMR000549955
• 4-[(3-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinyl methyl sulfone

• Inchi： 1S/C18H16N2O3S2/c1-23-14-9-6-10-15(11-14)24-18-16(25(2,21)22)12-19-17(20-18)13-7-4-3-5-8-13/h3-12H,1-2H3
• InChI Key： FCIFOFFXRJGMDL-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=C(C2C=CC=CC=2)N=C1SC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• XLogP3: 3.5
• Topological Polar Surface Area: 103